N1-((2,5-dimethylfuran-3-yl)methyl)-N2-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)oxalamide

• IUPAC Name: N-[(2,5-dimethylfuran-3-yl)methyl]-N'-(2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)oxamide
• InChI: InChI=1S/C20H21N3O4/c1-11-6-15(12(2)27-11)10-21-19(25)20(26)22-16-7-13-4-3-5-23-17(24)9-14(8-16)18(13)23/h6-8H,3-5,9-10H2,1-2H3,(H,21,25)(H,22,26)
• InChI Key: DYOJTWXLSKWOIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)CNC(=O)C(=O)NC2=CC3=C4C(=C2)CC(=O)N4CCC3
• Molecular Formula: C20H21N3O4
• Molecular Weight: 367.4 g/mol
• CAS No.: 1351594-96-1

Description

N1-((2,5-dimethylfuran-3-yl)methyl)-N2-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)oxalamide is a useful research compound. Its molecular formula is C20H21N3O4 and its molecular weight is 367.405. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Chemistry and Drug Design

Heterocyclic compounds, particularly those containing pyrroloquinoline and dimethylfuran units, are of significant interest in the development of pharmaceuticals due to their diverse pharmacological properties. The structural motif of pyrroloquinolines, for example, has been explored for its potential in drug design and synthesis. A study by Yu et al. (2015) developed a one-pot synthesis method for pyrrolo[3,4-c]quinoline-1-one derivatives, showcasing the versatility of pyrroloquinoline in synthesizing structurally diverse compounds for potential therapeutic applications Yu et al., 2015.

Catalysis and Polymerization

Research on metal complexes, including those with pyrrole-based ligands, highlights the role of such structures in catalysis, including the polymerization of cyclic esters. Shu Qiao et al. (2011) investigated aluminum and zinc complexes supported by pyrrole-based ligands, demonstrating their efficacy in the ring-opening polymerization of ε-caprolactone, a critical process in producing biodegradable polymers Shu Qiao et al., 2011.

Biological Activity

Compounds with pyrroloquinoline and dimethylfuran structures have been studied for their biological activities. For example, Vijayakumar Uppar et al. (2020) synthesized pyrroloquinoline derivatives and evaluated their larvicidal activity against Anopheles arabiensis, indicating the potential use of such compounds in developing new insecticides or antimalarial agents Vijayakumar Uppar et al., 2020.